Cas no 61685-14-1 (2,6,10-Dodecatrienoic acid, 3-ethyl-7,11-dimethyl-, (E,E)-)

• Product Name: 2,6,10-Dodecatrienoic acid, 3-ethyl-7,11-dimethyl-, (E,E)-
• CAS No: 61685-14-1
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 470105
• PubChem ID: 54177575
• Update Time: 2025-04-19

2,6,10-Dodecatrienoic acid, 3-ethyl-7,11-dimethyl-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,6,10-Dodecatrienoic acid, 3-ethyl-7,11-dimethyl-, (E,E)-
• 3-ethyl-7,11-dimethyldodeca-2,6,10-trienoic acid
• 61685-14-1
• DTXSID80709549

• Inchi： 1S/C16H26O2/c1-5-15(12-16(17)18)11-7-10-14(4)9-6-8-13(2)3/h8,10,12H,5-7,9,11H2,1-4H3,(H,17,18)
• InChI Key： OZMOBRKTYJXYIS-UHFFFAOYSA-N
• SMILES： OC(C=C(CC)CCC=C(C)CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids